Cas no 944901-47-7 (4-(Chloromethyl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-(Chloromethyl)-6-(trifluoromethyl)pyrimidine
• CAS No: 944901-47-7
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• MDL: MFCD10697086
• CID: 1031990
• PubChem ID: 55263440
• Update Time: 2025-04-20

4-(Chloromethyl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(trifluoromethyl)pyrimidine
• FKYOOPNTSUPIEQ-UHFFFAOYSA-N
• AB58963
• 944901-47-7
• AKOS006304362
• DTXSID10717056
• DB-357567

• MDL： MFCD10697086
• Inchi： 1S/C6H4ClF3N2/c7-2-4-1-5(6(8,9)10)12-3-11-4/h1,3H,2H2
• InChI Key： FKYOOPNTSUPIEQ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)(F)F)=NC=N1

Computed Properties

• Exact Mass: 196.0015103g/mol
• Monoisotopic Mass: 196.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8Ų